N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide

• IUPAC Name: N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide
• InChI: InChI=1S/C14H16N2O/c1-15(2)14(17)13-7-5-12(6-8-13)11-16-9-3-4-10-16/h3-10H,11H2,1-2H3
• InChI Key: SAIDZQHICTWQPE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)CN2C=CC=C2
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide typically involves the alkylation of N,N-dimethylbenzamide with pyrrole derivatives. One common method includes the use of methyl sulfides as alkylating agents under specific reaction conditions . The reaction is usually carried out in the presence of a base, such as sodium hydride, to facilitate the alkylation process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on cellular processes and its ability to modulate biological pathways.

Medicine: Investigated for its potential therapeutic properties, including its role in enhancing monoclonal antibody production in cell cultures.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to increase monoclonal antibody production by modulating cellular processes such as glucose uptake and adenosine triphosphate levels . The compound may also affect the galactosylation of monoclonal antibodies, which is a critical quality attribute for therapeutic antibodies .

Comparison with Similar Compounds

Similar Compounds

4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl)benzamide: Known for its role in improving monoclonal antibody production.

4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N’-(2-(substituted)acetyl)benzohydrazides: Studied for their antibacterial and antitubercular properties.

Uniqueness

N,N-dimethyl-4-(pyrrol-1-ylmethyl)benzamide is unique due to its specific structure, which allows it to interact with biological systems in a distinct manner. Its ability to enhance monoclonal antibody production and modulate cellular processes sets it apart from other similar compounds .